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Compound Name: (1-Chloro-1-methylethyl)benzene

Cat. No.: B1581794

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cumyl chloride (2-chloro-2-phenylpropane) is a tertiary benzylic halide of significant interest in
organic synthesis, serving as a precursor in a variety of chemical transformations. While a
singular moment of "discovery" is not well-documented in the historical chemical literature, its
synthesis falls within the broader development of methods for the preparation of tertiary alkyl
and benzylic halides. The reaction of tertiary alcohols with hydrogen halides, a classic example
of a nucleophilic substitution reaction, represents one of the most straightforward and
established methods for the synthesis of such compounds.[1][2] This guide provides an in-
depth look at a representative first synthesis of cumyl chloride from 2-phenyl-2-propanol, a
method emblematic of early approaches to synthesizing tertiary benzylic halides. The reaction
proceeds via a unimolecular nucleophilic substitution (Sn1) mechanism, capitalizing on the
stability of the tertiary benzylic carbocation intermediate.[3][4]

Data Presentation

A summary of the quantitative data for the key compounds involved in the synthesis of cumyl
chloride is presented in Table 1.
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Molecular o ]
IUPAC Molecular . Boiling Density
Compound Weight ( .
Name Formula Point (°C) (g/mL)
g/mol )
2-Phenyl-2- 2-phenyl-2-
CoH120 136.19 202 0.973
propanol propanol
Hydrochloric Hydrochloric
_ _ HCI 36.46 ~ -85 ~1.18
Acid (conc.) acid
2-chloro-2-
Cumyl 48-50 (at 0.5
] phenylpropan  CoH11Cl 154.64 1.032
Chloride mmHgQ)
e
Dichlorometh ~ Dichlorometh
CH2Cl2 84.93 39.8 1.325

ane ane

Experimental Protocols

The following protocol details a representative laboratory-scale synthesis of cumyl chloride
from 2-phenyl-2-propanol.

Reaction: Synthesis of Cumyl Chloride from 2-Phenyl-2-propanol
Materials:

e 2-Phenyl-2-propanol

» Concentrated Hydrochloric Acid (37%)

e Dichloromethane

» Saturated Sodium Bicarbonate Solution

e Anhydrous Sodium Sulfate

e Separatory Funnel

¢ Round-bottom flask
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e Magnetic stirrer and stir bar
* Ice bath

» Rotary evaporator
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-
phenyl-2-propanol in an equal volume of dichloromethane. Place the flask in an ice bath to
cool the solution.

» Addition of Hydrochloric Acid: While stirring, slowly add an excess (approximately 2-3 molar
equivalents) of cold, concentrated hydrochloric acid to the solution of 2-phenyl-2-propanol.
The addition should be done dropwise to control the exothermic reaction.

e Reaction: Continue stirring the mixture in the ice bath for 1-2 hours. The reaction progress
can be monitored by thin-layer chromatography (TLC).

o Workup: Transfer the reaction mixture to a separatory funnel. Allow the layers to separate
and discard the lower aqueous layer.

e Washing: Wash the organic layer sequentially with:
o Cold water to remove the bulk of the remaining acid.

o Saturated sodium bicarbonate solution to neutralize any residual acid. Be cautious of gas
evolution (COz2).

o Brine (saturated NaCl solution) to aid in the removal of water.

» Drying: Transfer the organic layer to a clean, dry flask and dry it over anhydrous sodium
sulfate.

e Solvent Removal: Filter the drying agent and remove the dichloromethane solvent using a
rotary evaporator.
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 Purification (Optional): The resulting crude cumyl chloride can be purified by vacuum
distillation to obtain a highly pure product.

Expected Yield: The reaction of tertiary alcohols with hydrogen halides to form tertiary alkyl
halides is typically a high-yielding process.

Mandatory Visualization

The synthesis of cumyl chloride from 2-phenyl-2-propanol proceeds through a unimolecular
nucleophilic substitution (Sn1) mechanism. The key steps are the protonation of the alcohol,
formation of a stable tertiary benzylic carbocation, and subsequent nucleophilic attack by the
chloride ion.

+ CI~ (Nucleophilic attack) Cumyl Chloride
Tertiary Benzylic
- H20 (Loss of leaving group) Carbocation
+ H* (from HCI Protonated Alcohol Cl-
HCI 2-Phenyl-2-propanol (Oxonium fon)

H20

Click to download full resolution via product page

Caption: Sn1 reaction pathway for the synthesis of cumyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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